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Cat. No.: B12653299 Get Quote

A Comprehensive Technical Guide to 3,7-
Dimethyl-1-octyl propionate
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,7-Dimethyl-1-octyl propionate, also known by its IUPAC name 3,7-dimethyloctyl

propanoate, is an ester recognized for its potential applications in the fragrance industry and as

a penetration enhancer in transdermal drug delivery systems. Its specific physicochemical

properties, stemming from its branched alkyl chain and ester functionality, make it a molecule

of interest for formulation scientists and chemists exploring novel excipients and bioactive

compounds. This technical guide provides a detailed overview of its chemical structure,

physicochemical properties, a representative synthesis protocol, and relevant experimental

data.

Chemical Structure and IUPAC Name
IUPAC Name: 3,7-dimethyloctyl propanoate[1]

Synonyms: 3,7-Dimethyl-1-octyl propionate

Molecular Formula: C₁₃H₂₆O₂
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Chemical Structure:

Physicochemical and Spectroscopic Data
The following table summarizes key quantitative data for 3,7-Dimethyl-1-octyl propionate.

Property Value Source

Molecular Weight 214.35 g/mol PubChem

¹H NMR (CDCl₃, 300 MHz) δ

(ppm)

4.05 (t, J = 6.8 Hz, 2H), 2.29

(q, J = 7.6 Hz, 2H), 1.68 – 1.45

(m, 3H), 1.35 – 1.08 (m, 6H),

1.15 (t, J = 7.6 Hz, 3H), 0.89

(d, J = 6.5 Hz, 3H), 0.86 (d, J =

6.6 Hz, 6H)

Royal Society of Chemistry

¹³C NMR (CDCl₃, 75 MHz) δ

(ppm)

174.6, 62.9, 39.3, 37.3, 35.1,

29.8, 28.0, 27.5, 24.7, 22.7,

22.6, 19.7, 9.2

Royal Society of Chemistry

Experimental Protocols
Synthesis of 3,7-Dimethyl-1-octyl propionate via
Esterification
While a specific detailed protocol for the synthesis of 3,7-Dimethyl-1-octyl propionate was not

found in the reviewed literature, a standard esterification procedure can be employed. The

following is a representative protocol based on common laboratory practices for the synthesis

of similar esters.

Materials:

3,7-dimethyloctan-1-ol

Propionyl chloride

Pyridine (or another suitable base, e.g., triethylamine)
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Anhydrous diethyl ether (or dichloromethane)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware for reactions and extractions

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 3,7-dimethyloctan-1-ol (1.0 equivalent) in anhydrous diethyl

ether. Cool the solution to 0 °C using an ice bath.

Addition of Reagents: To the cooled solution, add pyridine (1.2 equivalents) followed by the

dropwise addition of propionyl chloride (1.1 equivalents). The reaction mixture is typically

stirred at 0 °C for 30 minutes and then allowed to warm to room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting alcohol is consumed.

Workup: Upon completion, quench the reaction by the slow addition of water. Transfer the

mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous

NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: The crude 3,7-Dimethyl-1-octyl propionate can be purified by flash column

chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and

ethyl acetate) to yield the pure ester.
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Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 3,7-Dimethyl-1-octyl
propionate via the esterification of 3,7-dimethyloctan-1-ol with propionyl chloride.
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Caption: Synthesis workflow for 3,7-Dimethyl-1-octyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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